Cas no 2034222-42-7 (N-[4-({2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl}sulfonyl)phenyl]acetamide)

• Product Name: N-[4-({2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl}sulfonyl)phenyl]acetamide
• CAS No: 2034222-42-7
• MF: C₁₃H₁₆N₂O₅S₂
• MW: 344.406540870667
• CID: 5332950
• Update Time: 2025-05-21

N-[4-({2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl}sulfonyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(2,2-Dioxido-2-thia-5-azabicyclo[2.2.1]hept-5-yl)sulfonyl]phenyl]acetamide
• N-[4-({2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl}sulfonyl)phenyl]acetamide

• Inchi： 1S/C13H16N2O5S2/c1-9(16)14-10-2-4-12(5-3-10)22(19,20)15-7-13-6-11(15)8-21(13,17)18/h2-5,11,13H,6-8H2,1H3,(H,14,16)
• InChI Key： GMWKGPSBVUWAQQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CC3CC2CS3(=O)=O)(=O)=O)C=C1)(=O)C

Experimental Properties

• Density: 1.543±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.41±0.70(Predicted)

Additional information on N-[4-({2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl}sulfonyl)phenyl]acetamide

Introduction to N-[4-({2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl}sulfonyl)phenyl]acetamide and Its Significance in Modern Chemical Biology

N-[4-({2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl}sulfonyl)phenyl]acetamide, a compound with the CAS number 2034222-42-7, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecular structure has garnered significant attention in the scientific community due to its potential applications in drug discovery and therapeutic development. The compound's unique framework, featuring a sulfonylphenyl moiety linked to a complex bicyclic thiazole scaffold, positions it as a promising candidate for further exploration in medicinal chemistry.

The chemical entity can be broken down into several key structural components that contribute to its distinct properties and functionalities. The presence of the 2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl group introduces a high degree of complexity, which is often associated with enhanced binding affinity and selectivity in biological systems. This bicyclic thiazole structure is particularly noteworthy, as it mimics natural product scaffolds that have been successfully utilized in the development of bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of N-[4-({2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl}sulfonyl)phenyl]acetamide with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential lead for the development of novel anti-inflammatory agents. The sulfonylphenyl moiety, known for its ability to form hydrogen bonds and salt bridges, is particularly important for stabilizing protein-ligand interactions.

The synthesis of N-[4-({2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl}sulfonyl)phenyl]acetamide presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic thiazole core requires precise control over reaction conditions to ensure high yield and purity. Techniques such as transition metal-catalyzed cyclizations and multi-step functional group transformations have been employed to achieve this goal. The synthesis also highlights the importance of protecting group strategies to prevent unwanted side reactions.

In vitro studies have begun to unravel the pharmacological profile of N-[4-{(Sulfonyl)phenyl}acetamide derivatives, including N-[4-{(Sulfonyl)phenyl}acetamide]. These investigations have revealed that compounds with similar structures exhibit promising activities against targets relevant to cancer and neurodegenerative diseases. The sulfonylphenyl group appears to be a key determinant of biological activity, influencing both potency and selectivity. Further research is needed to fully elucidate the mechanisms of action and optimize the pharmacokinetic properties of this class of compounds.

The role of computational methods in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in identifying potential binding pockets on target proteins and predicting how N-[4-{(Sulfonyl)phenyl}acetamide might interact with them. These virtual screening approaches have accelerated the process of identifying lead compounds and have reduced the time and cost associated with traditional high-throughput screening methods.

The development of novel pharmaceuticals often involves a multidisciplinary approach, integrating expertise from organic chemistry, medicinal chemistry, biochemistry, and pharmacology. N-[4-{(Sulfonyl)phenyl}acetamide serves as an excellent example of how collaboration across these disciplines can lead to innovative solutions in drug design. By leveraging the unique properties of this compound, researchers hope to develop new therapeutic strategies that address unmet medical needs.

The future prospects for N-[4-{(Sulfonyl)phenyl}acetamide are bright, with ongoing studies aimed at optimizing its chemical structure and evaluating its biological efficacy. Advances in synthetic methodologies will continue to play a crucial role in this process, enabling the production of more complex derivatives with enhanced properties. Additionally, preclinical studies will be essential for assessing the safety and efficacy of this compound before it can be considered for clinical trials.

In conclusion, N-[4-{(Sulfonyl)phenyl}acetamide (CAS no: 2034222-42-7) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of structural features makes it an attractive candidate for further development as a therapeutic agent. As our understanding of molecular interactions continues to grow, compounds like N-[4-{(Sulfonyl)phenyl}acetamide will undoubtedly play a crucial role in shaping the future of medicine.